Cas no 3521-62-8 (Erythromycin estolate)

• Product Name: Erythromycin estolate
• CAS No: 3521-62-8
• MF: C₅₂H₉₇NO₁₈S
• MW: 1056.3875
• MDL: MFCD00084691
• CID: 44238
• PubChem ID: 138107832
• Update Time: 2025-10-28

Erythromycin estolate Chemical and Physical Properties

Names and Identifiers

• erythromycin estolate
• eritroger
• eromycin
• erythromycin,propionate(ester),compd.withmonododecylsulfate(1:1)
• erythromycin5-(3-propionate)dodecylsulfate
• erythromycinpropionate,compd.withdodecylsulfate
• erythromycinpropionatelaurylsulfate
• erythromycinpropionyllaurylsulfate
• ERYTHROMYCIN ESTOLATE, USP35
• Erythromycin 2'-propionate dodecyl sulfate
• Erythromycin 2-Propionate Dodecyl Sulfate
• Ilosone
• erythromycin propionate lauryl sulfate
• Lauromicina
• Stellamicina
• Marcoeritrex
• Biomicron
• Roxomicina
• Estomicina
• Eriscel
• Erythromycin estorate
• Neo-erycinum
• Lubomycine B
• PELS
• XRJ2P631HP
• Prospiocine
• Erytrarco
• Ery-Toxinal dodecylsulfate
• Erythromycinestolate
• Erythromycine estolate
• Propionylerythromycin lauryl sulfate
• Erythromycin propionyl laurylsulfate
• Erythromycin 2'-propionate dodecyl sulfate (salt)
• Lauryl sulfate p
• CHEBI:4846
• Erythromycin Estolate (>85%)
• HMS1921N13
• CS-0031228
• Erythromycin (as estolate)
• Erythromycin estolate (USP)
• SCHEMBL3331
• EINECS 222-532-4
• Propionic acid, 2'-ester with erythromycin, dodecyl sulfate salt
• monopropionylerythromycin laurylsulfate
• ERYTHROMYCIN ESTOLATE [MI]
• s5532
• Erythromycin, 2'-propanoate, dodecyl sulfate (salt)
• D00851
• AKOS015896121
• Erythromycin estorate (JAN)
• ERYTHROMYCIN ESTOLATE (EP MONOGRAPH)
• ERYTHROMYCIN, 2'-PROPANOATE, DODECYL SULPHATE (SALT)
• NSC-263364
• HMS500A11
• (2S,3R,4S,6R)-4-(dimethylamino)-2-(((3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-14-ethyl-7,12,13-trihydroxy-4-(((2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-yl)oxy)-3,5,7,9,11,13-hexamethyl-2,10-dioxooxacyclotetradecan-6-yl)oxy)-6-methyltetrahydro-2H-pyran-3-yl propionate dodecyl sulfErythromycin estolate
• D70256
• Tox21_302229
• ERYTHROMYCIN ESTOLATE [ORANGE BOOK]
• Ilosone (TN)
• NCGC00255571-01
• AWMFUEJKWXESNL-JZBHMOKNSA-N
• Erythromycin estolate [USAN:USP:BAN:JAN]
• ERYTHROMYCIN ESTOLATE [VANDF]
• ERYTHROMYCIN 2'-PROPIONATE DODECYL SULFATE (SALT).
• DTXSID1037224
• Pharmakon1600-01501176
• NSC263364
• SPECTRUM1501176
• Erythromycin estolate (USAN:USP:BAN:JAN)
• ERYTHROMYCIN LAURYL SULFATE, PROPIONYL
• BDBM31688
• UNII-XRJ2P631HP
• ERYTHROMYCIN ESTOLATE (MART.)
• NCGC00180881-01
• ERYTHROMYCIN ESTOLATE [USP MONOGRAPH]
• CCG-38968
• ERYTHROMYCIN ESTOLATE COMPONENT OF ILOSONE SULFA
• SR-05000002085
• ERYTHROMYCIN ESTOLATE [USAN]
• ERYTHROMYCIN ESTOLATE [WHO-DD]
• (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-4-(2,6-dideoxy-3-C-methyl-3-O-methyl-alpha-L-ribo-hexopyranosyloxy)-14-ethyl-7,12,13-trihydroxy-6-(3,4,6-trideoxy-3-(dimethylamino)-2-O-propanoyl-beta-D-xylo-hexopyranosyloxy)-3,5,7,9,11,13-hexamethyloxacyclotetradecane-2,10-dione dodecyl hydrogen sulfate
• ILOSONE SULFA COMPONENT ERYTHROMYCIN ESTOLATE
• ERYTHROMYCIN ESTOLATE (USP MONOGRAPH)
• MFCD00084691
• Erythromycin 5-(3-propionate) dodecyl sulfate
• Q27106503
• ERYTHROMYCIN 2'-PROPIONATE DODECYL SULPHATE (SALT).
• ERYTHROMYCIN ESTOLATE [USP-RS]
• LMPK04000015
• ERYTHROMYCIN ESTOLATE [MART.]
• Erythromycin, 2'-propionate, monododecyl sulfate (salt)
• NSC-757880
• Erythromycin propionate dodecylsulfate (salt)
• CAS-3521-62-8
• CHEMBL2218877
• PROPIONYL ERYTHROMYCIN LAURYL SULFATE
• Q-201066
• propionic acid, 2'-ester with erythromycin, dodecyl sulfate
• [(2S,3R,4S,6R)-4-(dimethylamino)-2-[[(3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-14-ethyl-7,12,13-trihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-2,10-dioxo-oxacyclotetradec-6-yl]oxy]-6-methyloxan-3-yl] propanoate;dodecyl hydrogen sulfate
• Estolate, Erythromycin
• HY-N7121
• ERYTHROMYCIN ESTOLATE (USP-RS)
• C08031
• (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-4-(2,6-dideoxy-3-C-methyl-3-O-methyl-alpha-L-ribo-hexopyranosyloxy)-14-ethyl-7,12,13-trihydroxy-6-[3,4,6-trideoxy-3-(dimethylamino)-2-O-propanoyl-beta-D-xylo-hexopyranosyloxy]-3,5,7,9,11,13-hexamethyloxacyclotetradecane-2,10-dione dodecyl hydrogen sulfate
• SR-05000002085-1
• HMS2092J15
• ERYTHROMYCIN ESTORATE [JAN]
• Lauryl sulfate propionyl erythromycin ester
• NSC 263364
• NCGC00180881-02
• 3521-62-8
• DTXCID9017224
• ERYTHROMYCIN ESTOLATE [EP MONOGRAPH]
• NSC757880
• Erythromycin propionate, compound with dodecyl sulfate
• Erythromycin estolate

• MDL： MFCD00084691
• Inchi： 1S/C40H71NO14.C12H26O4S/c1-15-27-40(11,48)33(44)22(5)30(43)20(3)18-38(9,47)35(55-37-32(53-28(42)16-2)26(41(12)13)17-21(4)50-37)23(6)31(24(7)36(46)52-27)54-29-19-39(10,49-14)34(45)25(8)51-29;1-2-3-4-5-6-7-8-9-10-11-12-16-17(13,14)15/h20-27,29,31-35,37,44-45,47-48H,15-19H2,1-14H3;2-12H2,1H3,(H,13,14,15)/t20-,21-,22+,23+,24-,25+,26+,27-,29+,31+,32-,33-,34+,35-,37+,38-,39-,40-;/m1./s1
• InChI Key： AWMFUEJKWXESNL-JZBHMOKNSA-N
• SMILES： S(=O)(=O)(O[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H].O([C@@]1([H])[C@@]([H])([C@]([H])(C([H])([H])[C@@]([H])(C([H])([H])[H])O1)N(C([H])([H])[H])C([H])([H])[H])OC(C([H])([H])C([H])([H])[H])=O)[C@@]1([H])[C@@](C([H])([H])[H])(C([H])([H])[C@@]([H])(C([H])([H])[H])C([C@]([H])(C([H])([H])[H])[C@]([H])([C@@](C([H])([H])[H])([C@@]([H])(C([H])([H])C([H])([H])[H])OC([C@]([H])(C([H])([H])[H])[C@]([H])([C@]1([H])C([H])([H])[H])O[C@@]1([H])C([H])([H])[C@](C([H])([H])[H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])OC([H])([H])[H])=O)O[H])O[H])=O)O[H]

Computed Properties

• Exact Mass: 1055.64000
• Monoisotopic Mass: 1055.64263642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 72
• Rotatable Bond Count: 22
• Complexity: 1550
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 272

Experimental Properties

• Color/Form: No date available
• Density: 1.0053 (rough estimate)
• Melting Point: 135-140°C
• Boiling Point: 827.7°C at 760 mmHg
• Flash Point: >110°(230°F)
• Refractive Index: 1.6550 (estimate)
• Solubility: chloroform: soluble4.0ML, clear, colorless (200 mg + 4.0 mL Chloroform)
• Water Partition Coefficient: Freely soluble in organic solvents, practically insoluble in water /n
• PSA: 271.96000
• LogP: 7.55400
• Sensitiveness: Light Sensitive
• pka: 6.9(at 25℃)
• Vapor Pressure: No date available

Erythromycin estolate Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P270; P272; P280; P285; P301+P312; P302+P352; P304+P341; P321; P330; P333+P313; P342+P311; P363; P501
• WGK Germany：3
• Hazard Category Code： R22;R42/43
• Safety Instruction： S22-S36
• RTECS：KF5775000
• Hazardous Material Identification：
• Toxicity：LD50 orally in rats: >5000 mg/kg (Goldenthal)
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R42/43
• Safety Term：S22;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters

Additional information on Erythromycin estolate

Comprehensive Overview of Erythromycin Estolate (CAS No. 3521-62-8): Properties, Applications, and Modern Relevance

Erythromycin estolate (CAS No. 3521-62-8) is a semi-synthetic macrolide antibiotic derived from erythromycin, a naturally occurring compound produced by Streptomyces erythreus. This esterified form of erythromycin is designed to enhance oral bioavailability and stability, making it a preferred choice for treating bacterial infections. The compound's unique chemical structure, which includes a lauryl sulfate ester, contributes to its improved absorption in the gastrointestinal tract compared to other erythromycin salts.

In recent years, the rise of antibiotic resistance has sparked renewed interest in macrolides like erythromycin estolate. Searches for "erythromycin estolate uses" and "erythromycin estolate vs azithromycin" have surged as patients and healthcare providers seek alternatives to broader-spectrum antibiotics. Unlike newer macrolides, erythromycin estolate retains efficacy against Gram-positive bacteria, including Streptococcus pneumoniae and Staphylococcus aureus, while also being active against some atypical pathogens like Mycoplasma.

The pharmacokinetics of erythromycin estolate (CAS No. 3521-62-8) distinguish it from other formulations. Its ester bond is hydrolyzed in the intestine, releasing active erythromycin base. This property has made it a subject of searches like "erythromycin estolate absorption rate" and "best time to take erythromycin estolate." Studies suggest peak plasma concentrations occur 2–4 hours post-administration, with food minimally affecting absorption—a key advantage over erythromycin base.

Clinically, erythromycin estolate is frequently prescribed for respiratory tract infections, skin/soft tissue infections, and as prophylaxis for rheumatic fever. The growing concern about "antibiotic stewardship" has highlighted its role in targeted therapy, particularly for penicillin-allergic patients. Online queries such as "erythromycin estolate for strep throat" and "pediatric dosing of erythromycin estolate" reflect its enduring clinical utility.

From a pharmaceutical chemistry perspective, the stability of erythromycin estolate (CAS No. 3521-62-8) under various storage conditions is frequently researched. Unlike erythromycin base, which degrades rapidly in acidic environments, the estolate form demonstrates superior shelf life. This characteristic aligns with current searches for "stable macrolide formulations" and "heat-resistant antibiotics," particularly in resource-limited settings.

The safety profile of erythromycin estolate remains a hot topic, with "erythromycin estolate side effects" being a top search query. While generally well-tolerated, it carries a higher risk of hepatotoxicity compared to other erythromycin salts—a crucial consideration in drug selection. Recent discussions about "antibiotic-associated liver injury" often reference this compound, emphasizing the need for monitoring liver enzymes during prolonged therapy.

In the era of precision medicine, research into erythromycin estolate has expanded to include pharmacogenomic considerations. Searches for "CYP3A4 and erythromycin estolate" reflect growing awareness of its metabolism via cytochrome P450 enzymes and potential drug-drug interactions. This is particularly relevant given its concurrent use with statins, anticoagulants, and other commonly prescribed medications.

Manufacturing and quality control aspects of erythromycin estolate (CAS No. 3521-62-8) continue to evolve. Analytical techniques like HPLC and mass spectrometry are now routinely employed to verify the purity of this compound, addressing concerns about "antibiotic quality assurance." The pharmaceutical industry's shift toward "green chemistry" has also influenced production methods, with searches for "eco-friendly antibiotic synthesis" increasing by 40% year-over-year.

Looking ahead, the role of erythromycin estolate in combating antimicrobial resistance remains significant. Its inclusion in WHO Essential Medicines Lists and continued appearance in treatment guidelines ensure ongoing relevance. As patients increasingly search for "old antibiotics for new infections," this time-tested macrolide demonstrates how classical pharmacotherapy can address modern challenges in infectious disease management.